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Compound of Interest

Compound Name: 2-Methylcyclopentanone
CAS No.: 28631-88-1
Cat. No.: B7771160
Get Quote
. J

Introduction: The Safety Imperative

Effective management of 2-Methylcyclopentanone requires more than checking a compliance
box; it demands an understanding of its physicochemical behavior.[1][2] As a cyclic ketone with
a flash point of ~26°C (79°F), this solvent sits right on the threshold of high flammability.[2] In a
laboratory setting, the primary risks are not just regulatory violations but vapor accumulation

and container failure due to polymer swelling.[1][2][3]

This guide moves beyond generic safety data sheets (SDS) to provide a logistical workflow for
the safe accumulation, labeling, and final disposal of 2-Methylcyclopentanone.[1][2]

Chemical Characterization & Classification

To determine the correct waste stream, we must first quantify the hazard.[2][3] The following
data dictates the RCRA (Resource Conservation and Recovery Act) classification.

Table 1: Physicochemical Profile[3][5][6]
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Check Availability & Pricing

Property Value Operational Implication
Unique identifier for inventory
CAS Number 1120-72-5 ]
tracking.[4][1][2][5]
Critical: Classifies as D001
Flash Point 26°C (79°F) (Ignitable) under RCRA.[4][2]
[3]
Moderate volatility; vapors will
Boiling Point 139°C accumulate in headspace.[4]
[11[2][3]
) Lighter than water; will float on
Density 0.917 g/mL )
aqueous spills.[4][1][2][3]
Difficult to separate from
Solubility Soluble in water agueous waste streams via
phase separation.[4][1][2][3]
Must be treated as hazardous
RCRA Code D001

ignitable waste.[4][1][2][3]

Expert Insight: Unlike some chlorinated solvents that are P- or U-listed (toxic), 2-

Methylcyclopentanone is regulated primarily for its ignitability.[4][1][2] However, do not

underestimate its solvent power; it can aggressively attack certain plastics, leading to container

failure during storage.[1][2][3]

Pre-Disposal Handling & Accumulation[1][3][4]
A. Container Compatibility (The "Why" Behind the

Choice)
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Selecting the wrong container is a common point of failure.[1][2][3] Ketones are notorious for
swelling polyolefins (like standard HDPE) over time.[1][2][3]

o Preferred:Type | Safety Cans (Stainless Steel) or Borosilicate Glass.[1][2][3] These are
impervious to ketone attack and prevent static buildup.[1][2][3]

» Conditional:High-Density Polyethylene (HDPE).[1][2][3][6][7] Acceptable for short-term
satellite accumulation (less than 30 days).[1][2][3] Long-term storage in HDPE may result in
softening or "paneling" (collapse) of the container walls.[1][2]

o Prohibited:Low-Density Polyethylene (LDPE) and Polystyrene.[1][2][3] Immediate
degradation will occur.[1][2][3]

B. Segregation Protocols

e Do Not Mix With: Oxidizers (e.g., Hydrogen Peroxide, Nitric Acid).[1][2][3] Ketones +
Oxidizers can form unstable peroxides or generate excessive heat.[1][2][3]

e Do Not Mix With: Halogenated waste (e.g., Chloroform, DCM) if you intend to use the Fuel
Blending disposal path (see Section 5).[1][2] Halogens poison the catalysts in fuel blending
kilns.[1][2][3]

C. Labeling for Transport

When preparing waste for pickup by your EHS or external vendor, the label must meet DOT
(Department of Transportation) standards.[2][3]

Proper Shipping Name: Ketones, liquid, n.o.s. (2-Methylcyclopentanone)[4][1][2][8]

UN Number:UN1224[2][8][9]

Hazard Class: 3 (Flammable Liquid)[4][2][8][9][10]

Packing Group: IlI

Disposal Workflow Logic
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The following diagram illustrates the decision-making process from the benchtop to final
destruction.

Waste Generation
(2-Methylcyclopentanone)

Is it mixed with
Halogens or Heavy Metals?

No (Pure/Organic Mix)

Segregate into Segregate into
Non-Halogenated Solvents Halogenated/Toxic Waste

Label: UN1224
RCRA Code: D001

'

Satellite Accumulation
(Grounding Required)

Licensed TSD Facility

Contaminated

Disposal Method A: Disposal Method B:
Fuel Blending High-Temp Incineration
(Energy Recovery) (Destruction)
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Click to download full resolution via product page
Figure 1: Decision logic for selecting the most sustainable and compliant disposal path.

Final Disposal Pathways
Method A: Fuel Blending (Preferred for Sustainability)

Because 2-Methylcyclopentanone is a hydrocarbon with a high caloric value (BTU), it is an
excellent candidate for fuel blending.[1][2]

e Process: The waste is blended with other flammable liquids to create a synthetic fuel used to
power cement kilns.[1][2][3]

e Requirement: The waste must be relatively free of heavy metals and halogens (< 2%
usually).[1][2][3]

» Benefit: Recycles the energy content of the chemical, offsetting the need for fossil fuels.[2][3]

Method B: Incineration

If the waste has been contaminated with halogenated solvents or toxic metals:[2]
e Process: Thermal destruction in a rotary kiln at temperatures exceeding 1000°C.[1][2][3]

e Requirement: Mandatory for "complex" waste streams where fuel blending is prohibited by
the TSD facility's permit.[1][2][3]

CRITICAL PROHIBITION: Never dispose of 2-Methylcyclopentanone down the drain. It is
immiscible enough to separate in traps, creating a fire hazard in the plumbing infrastructure,
and it is toxic to aquatic life.[2][3]

Emergency Protocol: Spill Management

Spills of 2-Methylcyclopentanone present an immediate fire hazard.[1][2][3]

o Evacuate & Ventilate: Remove all ignition sources immediately. The vapor is heavier than air
and can travel to distant sparks.[1][2][3]
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e PPE: Wear Butyl Rubber or PVA gloves.[1][2][3] Note: Standard Nitrile gloves provide only
splash protection and will degrade quickly upon immersion.[2]

o Containment: Do not use paper towels (combustible). Use vermiculite, diatomaceous earth,
or commercial clay-based absorbents.[4][1][2]

o Cleanup: Use non-sparking tools (plastic scoops) to transfer the absorbed material into a
sealable container.[1][2][3] Label this container as "Hazardous Waste (Debris) - DO01".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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